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Compound of Interest

Compound Name: [(Difluoromethyl)thio]benzene

Cat. No.: B072450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the early literature

concerning [(Difluoromethyl)thio]benzene (also known as phenyl difluoromethyl sulfide). The

document focuses on the initial synthesis, characterization, and early chemical studies of this

compound, which has become a significant building block in medicinal and agricultural

chemistry. This guide is intended to serve as a foundational resource for researchers,

scientists, and drug development professionals working with or exploring the applications of

difluoromethylthiolated compounds.

Core Concepts and Early Synthesis
[(Difluoromethyl)thio]benzene was first described in the mid-20th century by the pioneering

work of Ukrainian chemist L. M. Yagupol'skii and his collaborators. Their initial research laid the

groundwork for the synthesis of a variety of organofluorine compounds containing the

difluoromethylthio (SCF₂H) group.

The seminal work, published in 1965 in the Journal of General Chemistry of the USSR, detailed

the first synthesis of [(Difluoromethyl)thio]benzene. The synthetic approach involved the

reaction of thiophenol with chlorodifluoromethane (CHF₂Cl), a common refrigerant at the time.
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The fundamental reaction for the synthesis of [(Difluoromethyl)thio]benzene as described in

the early literature can be depicted as follows:
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Thiophenol (C₆H₅SH) thiophenolate+ Base

Base (e.g., NaOH)

Sodium Thiophenolate (C₆H₅SNa) [(Difluoromethyl)thio]benzene (C₆H₅SCF₂H)

+ CHF₂Cl
(Nucleophilic Substitution)

Chlorodifluoromethane (CHF₂Cl)
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Start

Prepare Sodium Thiophenolate
in Autoclave

Cool and Seal Autoclave

Introduce Chlorodifluoromethane

Heat and Stir
(100-150 °C, several hours)

Cool to Room Temperature
and Vent Pressure

Filter to Remove Salts

Fractional Distillation

Redistillation for Purification

Pure [(Difluoromethyl)thio]benzene

Click to download full resolution via product page
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To cite this document: BenchChem. [A Technical Guide to the Early Literature on
[(Difluoromethyl)thio]benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072450#review-of-early-literature-on-difluoromethyl-
thio-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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